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Cost and Cost-Effectiveness Comparisons

The following table synthesizes data from various studies that directly compare costs or perform cost-

effectiveness analyses on recuronium and its alternatives.

Agent Compared Clinical Context

Key Findings on Cost/Cost-

Effectiveness

Supporting Experimental
Data & Source

Atracurium Anesthesia in
laboratory pigs
(2025 study)

Atracurium, Operating room

Cisatracurium,
Vecuronium

(2000 study)

Rocuronium was more cost-

effective. While the
maintenance infusion rate
(mg/kg/h) for atracurium was
~40% lower, its total cost
(CFH/kg/h) was significantly
higher [1].

Atracurium was the
cheapest per surgery. The
analysis found no significant
cost difference between

Prospective, blinded,
randomized, crossover
study (n=12): Equipotent
doses were determined by
titrating infusion to maintain
a Train-of-Four (TOF)
count. Costs were
calculated and compared
using the Wilcoxon signed
rank test [1].

Retrospective chart
review (n=151): A cost
analysis was performed
from the hospital's
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Agent Compared

Clinical Context

Key Findings on Cost/Cost-
Effectiveness

Supporting Experimental
Data & Source

Spontaneous
Recovery &
Neostigmine
Reversal

Succinylcholine

Reversal of
neuromuscular
blockade (2010
analysis)

Rapid Sequence
Induction (RSI)
(2015 Cochrane
Review)

rocuronium, cisatracurium,
and vecuronium, but all were
more expensive than
atracurium [2].

Sugammadex (Bridion) was
cost-effective vs.
neostigmine. Despite a
higher acquisition cost,
sugammadex reduced costs
associated with complications
(e.g., hypoxia: 7.9% vs.
13.5%) and residual blockade,
making it cost-effective [3].

Succinylcholine was
clinically superior for
excellent intubation
conditions. Rocuronium is an
alternative when
succinylcholine is
contraindicated, but its longer
duration can be a
disadvantage in brief
procedures [4] [5].

Detailed Experimental Protocols

perspective. A multiple
linear regression was
conducted to isolate the
cost of the drugs, adjusting
for other factors [2].

Economic model
analysis: A cost-
effectiveness analysis used
a model that incorporated
clinical outcomes, including
rates of residual
neuromuscular blockade
and associated
complications [3].

Meta-analysis of 50 RCTs
(n=4,151 participants):
Intubating conditions were
assessed and graded as
"excellent" or "clinically
acceptable.” The relative
risk (RR) was calculated
using a random-effects
model [4] [5].

For researchers designing similar studies, here are the methodologies from key analyses cited above.

e Protocol for Management and Reversal of Rocuronium Block [6]

o Study Design: Prospective descriptive cohort study.
o Dosing: Rocuronium administration was guided by surgical requirements and based on ideal

body weight, with dose reductions for women and/or patients over 55 years.
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o Monitoring: Anesthesia providers used qualitative monitoring (tactile assessment of TOF
response via a peripheral nerve stimulator).

o Reversal Protocol: Neostigmine was administered if no fade was detected in the TOF
response. Deeper blocks were reversed with sugammadex.

o Primary Outcome: Incidence of Postoperative Residual Neuromuscular Blockade (PRNB),
defined as a normalized TOF ratio (nTOFR) < 0.9 upon arrival in the Post-Anesthesia Care Unit
(PACU).

¢ Equipotent Dosing Study in Pigs [1]

o Study Design: Prospective, blinded, randomized, crossover trial.

o Method: For each drug, the infusion rate was adjusted using an up-and-down titration
method to maintain a TOF count between 3 and 4. This established the equipotent
maintenance infusion rate for each agent.

o Cost Calculation: The cost per kg per hour was calculated based on the equipotent infusion
rates and the drug prices within the Swiss healthcare system.

The workflow for the rocuronium management and reversal protocol can be visualized as follows:
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Critical Analysis for Researchers

When evaluating the cost-effectiveness of recurenium for your own protocols or research, consider these

key factors derived from the evidence:

e Context is Crucial: The 2000 analysis [2] and the 2025 animal study [1] reached different

conclusions about the cheapest agent. This highlights that the "most cost-effective” choice depends

heavily on the clinical scenario (e.g., species, surgical duration) and local drug pricing.

e Factor in Reversal Costs: The acquisition cost of rocuronium is only one part of the equation. As

shown in [6] and [3], the strategy for reversing its effects is a major driver of overall cost-
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effectiveness. Protocols using quantitative monitoring and selective sugammadex for deeper blocks
can significantly reduce costly complications from PRNB.

e Weigh Onset vs. Duration: For Rapid Sequence Induction (RSI), the evidence is clear that
succinylcholine provides statistically superior intubation conditions [4] [5]. Rocuronium (especially at
a dose of 1.2 mg/kg) is a viable alternative, but its longer duration of action may be a disadvantage
for short procedures.

The available data provides a strong foundation for comparison, though some economic analyses are several
years old. Local drug acquisition costs and institutional protocols for reversal agents will be critical for a

precise, current cost-effectiveness calculation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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